6-Bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene

• IUPAC Name: 6-bromo-1,1,4,4-tetramethyl-7-pentoxy-2,3-dihydronaphthalene
• InChI: InChI=1S/C19H29BrO/c1-6-7-8-11-21-17-13-15-14(12-16(17)20)18(2,3)9-10-19(15,4)5/h12-13H,6-11H2,1-5H3
• InChI Key: RAJVCHGHVRZPIY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)Br
• Molecular Formula: C19H29BrO
• Molecular Weight: 353.3 g/mol

Description

6-Bromo-1,1,4,4-tetramethyl-7-(pentyloxy)-1,2,3,4-tetrahydronaphthalene, also known as 6-Br-TMT-7-PEN, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a derivative of tetrahydronaphthalene, a naturally occurring hydrocarbon, and has a unique structure that makes it valuable for laboratory experiments. 6-Br-TMT-7-PEN is a versatile compound that can be utilized in a variety of ways and has a wide range of applications in the scientific research field.

Scientific Research Applications

Synthesis and Chemical Studies

• Synthesis of Chiral Derivatives

  Research has shown the synthesis of chiral derivatives from compounds similar to 6-Bromo-tetrahydronaphthalene, highlighting their potential in creating optically pure epoxides and other stereochemically significant compounds (Akhtar, Boyd & Hamilton, 1979).

• Bromination Techniques

  Studies have developed methods for bromination of tetralin (a similar compound to tetrahydronaphthalene), which is crucial for the synthesis of dibromonaphthalenes and related derivatives (Çakmak, Kahveci, Demirtaş, Hökelek & Smith, 2000).

• Chiral Auxiliary in Chemical Reactions

  A compound related to tetrahydronaphthalene has been used as a chiral auxiliary in Reformatsky-type reactions, demonstrating its importance in asymmetric synthesis (Orsini, Sello, Manzo & Lucci, 2005).

• Highly Efficient Asymmetric Synthesis

  Research indicates the use of related tetrahydronaphthalene compounds in the highly efficient asymmetric synthesis of anthracyclinones, which are important in pharmaceutical chemistry (Suzuki, Kimura & Terashima, 1986).

Biological and Pharmacological Studies

• Tumor Inhibitory and Antioxidant Activity: Certain tetrahydronaphthalene derivatives have been synthesized and evaluated for their tumor inhibitory and antioxidant activities, suggesting potential therapeutic applications (Hamdy, Anwar, Abu-Zied & Awad, 2013).

Material Science and Green Chemistry

• Construction of Multi-functionalized Benzenes

  A recent study highlights the use of tetrahydronaphthalene derivatives in the eco-friendly construction of multi-functionalized benzenes, underscoring their significance in green chemistry (Damera & Pagadala, 2023).

• Nematic Liquid Crystals

  Research into n-alkyl-naphthalenes, which are structurally related to tetrahydronaphthalene, has explored their use in nematic liquid crystals, relevant for display technologies (Gray & Lacey, 1983).